Cas no 2138209-28-4 (2-4-(trifluoromethyl)phenylpyrrolidin-3-one)

• Product Name: 2-4-(trifluoromethyl)phenylpyrrolidin-3-one
• CAS No: 2138209-28-4
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6493236
• PubChem ID: 165475165
• Update Time: 2025-05-19

2-4-(trifluoromethyl)phenylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-4-(trifluoromethyl)phenylpyrrolidin-3-one
• 2138209-28-4
• EN300-1124793
• 2-[4-(trifluoromethyl)phenyl]pyrrolidin-3-one

• Inchi： 1S/C11H10F3NO/c12-11(13,14)8-3-1-7(2-4-8)10-9(16)5-6-15-10/h1-4,10,15H,5-6H2
• InChI Key： PBZBZEDJXQJNOV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(CCN1)=O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-4-(trifluoromethyl)phenylpyrrolidin-3-one

Introduction to Compound CAS No. 2138209-28-4: 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one

The compound CAS No. 2138209-28-4, commonly referred to as 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are widely studied for their potential applications in drug development and material science. The trifluoromethyl substituent attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable subject for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one through various methodologies. Researchers have explored the use of organocatalysis, transition metal-catalyzed reactions, and bio-inspired synthesis to construct this molecule. These methods not only enhance the scalability of production but also pave the way for the exploration of its structural analogs, which could exhibit diverse biological activities.

The structural features of 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one make it an intriguing candidate for pharmacological studies. The trifluoromethyl group is known for its lipophilic nature and ability to modulate the electronic environment of the molecule, which can influence its binding affinity to various biological targets. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling processes.

In addition to its pharmacological relevance, 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one has shown promise in materials science applications. Its rigid structure and ability to form stable conformations make it a suitable candidate for the development of advanced materials, such as high-performance polymers and liquid crystals. Researchers are actively exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The synthesis and characterization of 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide critical insights into the compound's physical properties, which are essential for its application in various fields.

The integration of computational chemistry tools has further enhanced our understanding of 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one's properties. Molecular docking studies have revealed potential binding modes with key biological targets, offering valuable insights into its mechanism of action. Such computational approaches complement experimental studies and accelerate the discovery process.

In conclusion, CAS No. 2138209-28-4: 2-4-(Trifluoromethyl)phenylpyrrolidin-3-one stands out as a versatile compound with multifaceted applications across organic chemistry, pharmacology, and materials science. Its unique structural features and promising biological activities position it as a valuable asset for future research and development efforts.